Cas no 622872-56-4 (1,4,7,10-Tetraazacyclododecane-1,4,7-triacetamide,N,N,N',N',N'',N''-hexamethyl-)

• Product Name: 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetamide,N,N,N',N',N'',N''-hexamethyl-
• CAS No: 622872-56-4
• MF: C₂₀H₄₁N₇O₃
• MW: 427.584644079208
• CID: 1636783
• Update Time: 2024-09-11

1,4,7,10-Tetraazacyclododecane-1,4,7-triacetamide,N,N,N',N',N'',N''-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetamide,N,N,N',N',N'',N''-hexamethyl-
• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetamide, N1,N1,N4,N4,N7,N7-hexamethyl-

• Inchi： 1S/C20H41N7O3/c1-22(2)18(28)15-25-9-7-21-8-10-26(16-19(29)23(3)4)12-14-27(13-11-25)17-20(30)24(5)6/h21H,7-17H2,1-6H3
• InChI Key： UWFPPEBXESRCRV-UHFFFAOYSA-N
• SMILES： N1(CC(N(C)C)=O)CCNCCN(CC(N(C)C)=O)CCN(CC(N(C)C)=O)CC1

Computed Properties

• Exact Mass: 427.32743

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 593.8±50.0 °C(Predicted)
• PSA: 82.68
• pka: 9.59±0.20(Predicted)